Cas no 2229370-84-5 (1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine)

• Product Name: 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine
• CAS No: 2229370-84-5
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 5910105
• PubChem ID: 165647958
• Update Time: 2025-10-28

1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine
• EN300-1811712
• 2229370-84-5
• 1-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}methyl)cyclopropan-1-amine

• Inchi： 1S/C13H23N/c1-12(2)10-4-3-9(11(12)7-10)8-13(14)5-6-13/h9-11H,3-8,14H2,1-2H3
• InChI Key： ZGZWBAHFPNMLSO-UHFFFAOYSA-N
• SMILES： NC1(CC1)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine

Introduction to 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine and Its Significance in Modern Chemical Research

1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine, identified by its CAS number 2229370-84-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, with its intricate structural framework, presents a unique set of properties that make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The compound's structure is characterized by a cyclopropane ring connected to a bulky bicyclic alkyl group, specifically 6,6-dimethylbicyclo3.1.1heptan-2-yl. This arrangement imparts distinct steric and electronic characteristics to the molecule, which can be leveraged in various chemical applications. The cyclopropane moiety, known for its strain and reactivity, often serves as a versatile scaffold in medicinal chemistry due to its ability to influence the conformation and binding affinity of attached functional groups.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance the efficacy and selectivity of therapeutic agents. The unique structural features of 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine make it an attractive candidate for such endeavors. Researchers have been exploring its potential as a building block for more complex molecules, particularly in the context of small-molecule drug design.

The compound's bicyclic alkyl group adds an additional layer of complexity, influencing both its physical properties and its potential biological activity. This feature has prompted investigations into its interactions with biological targets, such as enzymes and receptors. Preliminary studies suggest that the steric environment provided by the bicyclic system may modulate binding interactions, offering opportunities to fine-tune pharmacological profiles.

One of the most compelling aspects of 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine is its potential as a precursor for more complex pharmacophores. The cyclopropane ring can be functionalized in various ways, allowing chemists to introduce diverse substituents that may enhance binding affinity or metabolic stability. This flexibility has made it a subject of interest in libraries designed for high-throughput screening.

The synthesis of this compound presents its own set of challenges due to the complexity of its structure. However, advances in synthetic methodology have made it increasingly feasible to access such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and stereoselective transformations have been instrumental in constructing the intricate framework of this compound.

In the realm of medicinal chemistry, the exploration of novel scaffolds like 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine is driven by the need for more effective and selective therapeutic agents. The unique structural features of this compound offer a promising avenue for developing new drugs that can address unmet medical needs. By leveraging its inherent properties, researchers aim to identify molecules with improved pharmacokinetic profiles and reduced side effects.

The potential applications of this compound extend beyond drug development into other areas of chemical research. Its structural motifs have inspired investigations into new synthetic pathways and catalytic systems. The study of such molecules contributes to our fundamental understanding of organic chemistry and provides insights that can be applied across various disciplines.

As our knowledge of chemical structures and their interactions continues to evolve, compounds like 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine will undoubtedly play a crucial role in shaping the future of chemical research. Their unique properties offer a rich ground for exploration, driving innovation in both academic and industrial settings.

The ongoing investigation into this compound underscores the importance of interdisciplinary collaboration in advancing chemical science. By combining expertise from organic chemistry, medicinal chemistry, and computational biology, researchers can harness the full potential of molecules like 1-({6,6-dimethylbicyclo3.1.1heptan-2-yl}methyl)cyclopropan-1-amine to develop new treatments and deepen our understanding of biological systems.